Cas no 2034594-87-9 (methyl N-(4-{[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]sulfamoyl}phenyl)carbamate)

• Product Name: methyl N-(4-{[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]sulfamoyl}phenyl)carbamate
• CAS No: 2034594-87-9
• MF: C₁₉H₂₂N₄O₄S₂
• MW: 434.532381534576
• CID: 5339004
• Update Time: 2025-05-19

methyl N-(4-{[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]sulfamoyl}phenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• methyl (4-(N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl)sulfamoyl)phenyl)carbamate
• methyl N-[4-[[2-(3,5-dimethylpyrazol-1-yl)-2-thiophen-3-ylethyl]sulfamoyl]phenyl]carbamate
• methyl N-(4-{[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]sulfamoyl}phenyl)carbamate

• Inchi： 1S/C19H22N4O4S2/c1-13-10-14(2)23(22-13)18(15-8-9-28-12-15)11-20-29(25,26)17-6-4-16(5-7-17)21-19(24)27-3/h4-10,12,18,20H,11H2,1-3H3,(H,21,24)
• InChI Key： TUSAJYPAINUONS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(=O)OC)(NCC(C1=CSC=C1)N1C(C)=CC(C)=N1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 649
• XLogP3: 2.6
• Topological Polar Surface Area: 139

Additional information on methyl N-(4-{[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]sulfamoyl}phenyl)carbamate

Introduction to Methyl N-(4-{[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]sulfamoyl}phenyl)carbamate and Its Applications in Modern Chemical Biology

Methyl N-(4-{[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]sulfamoyl}phenyl)carbamate, a compound with the CAS number 2034594-87-9, represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and molecular imaging. The presence of multiple heterocyclic moieties, including 3,5-dimethyl-1H-pyrazole and thiophene, contributes to its unique chemical properties and biological activity.

The molecular framework of Methyl N-(4-{[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]sulfamoyl}phenyl)carbamate is designed to interact selectively with biological targets, making it a promising candidate for therapeutic intervention. Recent studies have highlighted the compound's ability to modulate enzyme activity and cellular signaling pathways, which are critical in the treatment of various diseases. The sulfamoyl group and carbamate moiety further enhance its pharmacological profile by facilitating binding interactions with proteins and nucleic acids.

In the realm of drug discovery, the synthesis and characterization of Methyl N-(4-{[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]sulfamoyl}phenyl)carbamate have been instrumental in developing novel therapeutic strategies. The compound's structural features allow it to mimic natural biomolecules, thereby enabling precise targeting of pathological processes. For instance, its ability to inhibit specific kinases has been explored in preclinical studies, demonstrating potential efficacy in oncology applications.

The integration of 3,5-dimethyl-1H-pyrazole and thiophene units into the molecular structure not only enhances the compound's solubility but also improves its metabolic stability. These attributes are crucial for ensuring that the drug remains active within the biological system for an extended period. Furthermore, the sulfamoyl group serves as a key pharmacophore, contributing to the compound's binding affinity and selectivity towards therapeutic targets.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of Methyl N-(4-{[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]sulfamoyl}phenyl)carbamate with high accuracy. Molecular docking studies have revealed that this compound can bind effectively to enzymes such as Janus kinases (JAKs), which are implicated in inflammatory responses and autoimmune diseases. This finding opens up new avenues for developing targeted therapies for conditions like rheumatoid arthritis and psoriasis.

The role of Methyl N-(4-{[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]sulfamoyl}phenyl)carbamate in molecular imaging has also been explored. Its ability to emit fluorescence upon binding to specific biomarkers makes it a valuable tool for visualizing disease progression in real-time. This application is particularly relevant in cancer research, where early detection significantly improves patient outcomes. The compound's unique photophysical properties allow it to be used in combination with advanced imaging techniques such as fluorescence microscopy and positron emission tomography (PET).

The synthesis of Methyl N-(4-{[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]sulfamoyl}phenyl)carbamate involves multi-step organic reactions that highlight the expertise of synthetic chemists. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the complex heterocyclic framework. These reactions ensure high yields and purity, which are essential for pharmaceutical applications. Additionally, green chemistry principles have been employed to minimize waste and improve sustainability in the synthesis process.

Ongoing research is focused on optimizing the pharmacokinetic properties of Methyl N-(4-{[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-y l)ethyl]sulfamoyl}phenyl)carbamate to enhance its bioavailability and reduce potential side effects. By leveraging structure-based drug design strategies, scientists aim to develop derivatives that exhibit improved therapeutic efficacy while maintaining safety profiles. These efforts are supported by collaborations between academic institutions and pharmaceutical companies, fostering innovation in chemical biology.

The future prospects of Methyl N-(4-{[2-(3,5-dimethyl -1H-pyrazol -1 -yl)-2 -(thiophen -3 -yl ) ethyl ] sulf am o y l } phen y l ) car bam ate are promising, with potential applications extending beyond oncology and inflammation. Its ability to modulate various biological pathways suggests utility in treating neurological disorders, cardiovascular diseases, and metabolic conditions. As research continues to uncover new mechanisms of action, this compound is poised to play a pivotal role in next-generation therapeutics.